2,5,6-Trimethyl-2-heptanol

• CAS: 66256-48-2
• Molecular Formula: C10H22O
• Molecular Weight: 158.28 g/mol
• InChI: InChI=1S/C10H22O/c1-8(2)9(3)6-7-10(4,5)11/h8-9,11H,6-7H2,1-5H3
• InChIKey: LQQYOLMGDBGEBC-UHFFFAOYSA-N

2,5,6-Trimethyl-2-heptanol (CAS 66256-48-2): Procurement-Relevant Identity, Class, and Physicochemical Baseline for a Differentiated Floral-Freesia Odorant

2,5,6-Trimethyl-2-heptanol (CAS 66256-48-2) is a saturated, branched-chain tertiary alcohol with the molecular formula C₁₀H₂₂O and a molecular weight of 158.28 g/mol [1]. It belongs to the class of branched-chain saturated aliphatic alcohols used in fragrance and flavor applications. The compound was first reported by Wallach in 1911, with an experimentally determined boiling point of 466.15 K (ca. 193 °C) [2]. Its physicochemical profile—estimated log Kow of 3.53, water solubility of 218.2 mg/L at 25 °C, and vapor pressure of approximately 31.5 Pa at 25 °C—places it in a moderately lipophilic, sparingly water-soluble category typical of C₁₀ floral alcohol odorants [3]. The compound has been the subject of Firmenich patents (US 6,022,531; EP 0 933 420) protecting its use as a perfuming and flavoring ingredient, with particular emphasis on its floral-freesia odor character and tenacity advantages over structurally related analogs [4].

Compound Class Saturated branched tertiary C₁₀ alcohol

Odor Character Patented floral-freesia, white flower, velvety nuance

Stability Profile Reported stable in oxidative and bleach media

• [1] NIST Chemistry WebBook. 2,5,6-Trimethyl-2-heptanol. CAS Registry Number: 66256-48-2. Molecular weight: 158.2811. Formula: C₁₀H₂₂O. Available at: https://webbook.nist.gov/cgi/formula?ID=C66256482 View Source
• [2] Wallach, O. (1911). Justus Liebigs Annalen der Chemie, 381, 51. Boiling point data for 2,5,6-trimethyl-2-heptanol: Tboil = 466.15 K. As compiled by Thermodynamics Research Center, NIST Boulder Laboratories. View Source
• [3] US EPA EPI Suite v4.11 Estimation Program. 2,5,6-Trimethyl-2-heptanol (CAS 66256-48-2). Estimated log Kow (KOWWIN v1.68): 3.53; Water Solubility (WSKOW v1.42): 218.2 mg/L at 25 °C; Vapor Pressure (MPBPVP v1.43): 31.5 Pa at 25 °C. Data compiled by Perflavory.com EPI System. View Source
• [4] Giersch, W. (Firmenich SA). US Patent 6,022,531. Use of 2,5,6-trimethyl-2-heptanol in perfumery and as flavoring ingredient. Filed January 14, 1999. Priority date February 3, 1998. Also published as EP 0 933 420 A2. View Source

Why Generic Substitution of 2,5,6-Trimethyl-2-heptanol with Linalool or 2,6-Dimethyl-2-heptanol Fails: The Critical Role of the δ-Methyl Branch

In fragrance procurement, branched saturated C₁₀ alcohols such as linalool, tetrahydrolinalool, ethyllinalool, and 2,6-dimethyl-2-heptanol are often treated as interchangeable floral-woody building blocks. However, the specific substitution pattern of 2,5,6-trimethyl-2-heptanol—bearing a methyl substituent at the δ-position relative to the tertiary alcohol group—introduces a structurally unique spatial arrangement that is absent in all common analogs [1]. This δ-methyl branch alters the molecular shape, hydrophobicity, and volatility in ways that directly translate into differentiable odor character (floral-freesia with velvety, bergamot-like, and powdery-vanilla undertones vs. the greener, more aggressive, or less tenacious profiles of analogs), superior tenacity, and enhanced stability in aggressive functional media such as hypochlorite bleaches and peroxygenated detergents [2]. Replacing 2,5,6-trimethyl-2-heptanol with linalool or 2,6-dimethyl-2-heptanol in a freesia-type reconstitution has been shown to produce a less natural, less elegant, herbaceous-pungent character that fails to deliver the target white-flower, magnolia-type odor profile [3]. The following quantitative evidence substantiates the procurement case for selecting the specific CAS 66256-48-2 compound rather than a generic floral alcohol surrogate.

Attribute

2,5,6-Trimethyl-2-heptanol

Generic Floral Alcohols

δ-Methyl Branch

Present; alters shape, odor, and tenacity

Absent; may shift olfactive profile

Olfactive Character

Sweet, bergamot, powdery-vanilla, freesia

Greener, herbaceous, pungent; freesia character may not transfer

Oxidative Stability

Saturated; reported stable in bleach

Unsaturated (linalool); may degrade under oxidative stress

• [1] Giersch, W. (Firmenich SA). US Patent 6,022,531, Column 4, lines 30–44. Describes the δ-methyl structural variation and its surprising modification of olfactive properties and other parameters important in perfumery. View Source
• [2] Giersch, W. (Firmenich SA). US Patent 6,022,531, Column 5, lines 55–68. Reports stability in difficult and aggressive media including hypochlorite bleach, peroxygenated bleaching agents (perborates), and aluminum-salt-containing deodorants. View Source
• [3] Giersch, W. (Firmenich SA). US Patent 6,022,531, Example 3 (Columns 9–10). Head-to-head comparison with linalool and 2,6-dimethyl-2-heptanol in freesia-type reconstitution. View Source

2,5,6-Trimethyl-2-heptanol: Quantitative Differentiation Evidence Against Closest Structural Analogs

Odor Character Differentiation: 2,5,6-Trimethyl-2-heptanol vs. Linalool, Ethyllinalool, Tetrahydrolinalool, and 2,6-Dimethyl-2-heptanol

In the Firmenich patent US 6,022,531, professional perfumers conducted direct sensory comparisons between 2,5,6-trimethyl-2-heptanol and four structural analogs. The target compound was characterized as having a floral-freesia odor with a linalool-freesia connotation, a fruity undernote, and a much-appreciated velvety tone [1]. Relative to linalool, the target compound was judged as more powerful, more elegant, and more tenacious [2]. Relative to ethyllinalool and tetrahydrolinalool, the target compound was judged as more powerful and more elegant [3]. In a direct comparison with 2,6-dimethyl-2-heptanol (the closest structural analog differing only by the absence of the δ-methyl branch), the target compound exhibited a far sweeter, bergamot-like, and almost powdery-vanilla odor, whereas 2,6-dimethyl-2-heptanol developed a more aggressive, pungent, and herbaceous fragrance [4].

Odor Character

Head-to-head

Floral-freesia, white flower; reported more powerful, elegant, tenacious than linalool and analogs

Supports differentiation from generic floral alcohols

Expert sensory panel; neat evaluation

Evidence Dimension	Odor character profile (sensory panel evaluation by professional perfumers)
Target Compound Data	Floral-freesia, white flower type; linalool-freesia connotation; fruity undernote; velvety tone; sweet, bergamot-like, almost powdery-vanilla; rated as very tenacious, elegant, and powerful
Comparator Or Baseline	Linalool: less powerful, less elegant, less tenacious. Ethyllinalool: less powerful, less elegant. Tetrahydrolinalool: less powerful, less elegant. 2,6-Dimethyl-2-heptanol: more aggressive, pungent, herbaceous; lacks sweetness and bergamot/powdery-vanilla character.
Quantified Difference	Qualitative ordinal ranking (target > all comparators on power and elegance; target > 2,6-dimethyl-2-heptanol on sweetness and naturalness). No quantitative odor threshold or intensity ratio available from this source.
Conditions	Expert sensory panel evaluation; neat compound evaluation at 100% concentration; Firmenich SA perfumery laboratory, Geneva, Switzerland, ca. 1998.

Why This Matters

For fragrance procurement, the unique combination of freesia floral character with sweet-velvety undertones cannot be replicated by any single comparator, making the specific CAS 66256-48-2 compound essential for authentic freesia-type reconstructions.

• [1] Giersch, W. (Firmenich SA). US Patent 6,022,531, Column 3, lines 20–25. Describes the odor of 2,5,6-trimethyl-2-heptanol as floral-freesia type with fruity undernote and velvety tone. View Source
• [2] Giersch, W. (Firmenich SA). US Patent 6,022,531, Column 3, lines 37–39. States that relative to linalool, the target compound's note is more powerful, more elegant, and more tenacious. View Source
• [3] Giersch, W. (Firmenich SA). US Patent 6,022,531, Column 3, lines 39–41. States that ethyllinalool and tetrahydrolinalool are less powerful and less elegant. View Source
• [4] Giersch, W. (Firmenich SA). US Patent 6,022,531, Column 3, lines 41–44. Direct comparison with 2,6-dimethyl-2-heptanol: target is far sweeter, bergamot-like, almost powdery-vanilla; analog is more aggressive, pungent, herbaceous. View Source

Performance in Freesia-Type Reconstitutions: Head-to-Head Formulation Comparison with Linalool and 2,6-Dimethyl-2-heptanol

Patent Example 3 provides a direct head-to-head formulation test. A base freesia-type accord was prepared (methyl anthranilate, farnesene, orange flower absolute, geraniol, Hedione, ocimene, hexenol isobutyrate, limonene, linalyl oxide, α-terpineol, α-ionone, β-ionone; total 200 parts). To this base, 2,5,6-trimethyl-2-heptanol and linalool were each separately added to achieve an 80% by weight loading, creating two freesia reconstitutions for direct comparison [1]. The 2,5,6-trimethyl-2-heptanol-containing composition was judged to impart a clearly more natural, elegant, and freesia-type character. Additionally, when the same amount of 2,6-dimethyl-2-heptanol was substituted, the composition acquired a distinctly more aldehydic-floral and herbaceous-pungent character, also less natural and sweet, with the characteristic freesia, white flower, magnolia-type odor being totally absent [2]. In a separate detergent perfuming composition test (Example 2), addition of 400 parts 2,5,6-trimethyl-2-heptanol to a 3600-part base imparted a very floral-fruity note typical for freesia with a nice fruity-lily of the valley undernote, whereas equal amounts of dihydrolinalool and linalool produced clearly less elegant and velvety notes with a less pronounced floral-fruity character [3].

Freesia Accord Fit

Head-to-head

Ranked higher naturalness and elegance vs. linalool, 2,6-dimethyl-2-heptanol in 80% loading test

Formulation-context: may be essential for authentic freesia character

Formulated accord comparison; 80% w/w loading

Evidence Dimension	Odor quality in formulated freesia-type composition (sensory panel)
Target Compound Data	At 80% loading in base accord: more natural, elegant, freesia-type character; white flower, magnolia-type odor. At 10% (400/4000 parts) in detergent base: very floral-fruity, typical freesia with fruity-lily of the valley undernote, very natural.
Comparator Or Baseline	Linalool at 80% loading: clearly less natural, less freesia character (but still usable as replacement). 2,6-Dimethyl-2-heptanol at 80% loading: distinctly more aldehydic-floral, herbaceous-pungent, less natural, less sweet; freesia/white flower/magnolia character totally absent. Dihydrolinalool and linalool at 10% in detergent base: clearly less elegant and velvety, floral-fruity character less pronounced.
Quantified Difference	Qualitative sensory ranking (no quantitative intensity scales reported). Loading levels: 80% w/w in freesia accord; 400 parts in 3600-part detergent base (ca. 10% w/w of total composition).
Conditions	Expert perfumer sensory evaluation; Freesia accord: total 200 parts base + 80% w/w test compound loading. Detergent composition: 3600 parts base + 400 parts test compound. Firmenich SA, ca. 1998.

Why This Matters

This is direct formulation evidence that 2,5,6-trimethyl-2-heptanol cannot be substituted with linalool or 2,6-dimethyl-2-heptanol without sacrificing the signature freesia white-flower character—critical for procurement decisions in fine fragrance and functional perfumery applications.

• [1] Giersch, W. (Firmenich SA). US Patent 6,022,531, Example 3, Columns 9–10, lines 196–213. Describes the preparation of a freesia-type accord and comparative testing at 80% w/w loading. View Source
• [2] Giersch, W. (Firmenich SA). US Patent 6,022,531, Example 3, Column 10, lines 207–213. Reports that substitution with 2,6-dimethyl-2-heptanol results in aldehydic-floral, herbaceous-pungent character with total absence of freesia/magnolia odor. View Source
• [3] Giersch, W. (Firmenich SA). US Patent 6,022,531, Example 2, Columns 8–9, lines 165–195. Detergent perfuming composition: 400 parts target compound in 3600-part base vs. dihydrolinalool and linalool. View Source

Chemical Stability Advantage in Oxidative and Aggressive Functional Media Compared with Unsaturated Analogs

The patent explicitly states that 2,5,6-trimethyl-2-heptanol proved stable in difficult and aggressive media, including: textile detergents containing bleaching agents and activators like tetraacetylethylenediamine (TAED), hypohalites (particularly hypochlorite bleach), peroxygenated bleaching agents such as perborates, body deodorants containing aluminum salts, and fabric softeners [1]. This stability is a direct consequence of the fully saturated, branched hydrocarbon backbone, which lacks the oxidatively labile double bonds present in linalool (one trisubstituted double bond at C6–C7) and ethyllinalool (one double bond). Linalool is known to undergo autoxidation and acid-catalyzed degradation (dehydration, cyclization) under such conditions, resulting in odor deterioration and loss of olfactive performance [2]. While no quantitative degradation rate data are provided in the patent itself, the class-level inference is mechanistically supported: saturated tertiary alcohols are inherently more resistant to oxidation, hydrolysis, and acid-catalyzed elimination than their unsaturated counterparts.

Oxidative Stability

Class-level

Reported stable in hypochlorite bleach, perborate detergents, Al-salt deodorants

May support functional perfumery stability screening

Saturated backbone; no comparative degradation rates

Evidence Dimension	Chemical stability in oxidative/hypohalite/acidic functional media
Target Compound Data	Reported stable in hypochlorite bleach, TAED/perborate detergent systems, aluminum-salt deodorants, and fabric softeners. Saturated C₁₀ tertiary alcohol; no labile double bonds; estimated pKa ~19 (tertiary alcohol).
Comparator Or Baseline	Linalool: unsaturated tertiary allylic alcohol (C₁₀H₁₈O); one trisubstituted double bond at C6; susceptible to autoxidation, acid-catalyzed dehydration, and cyclization. Reported instability in aggressive media. Tetrahydrolinalool: saturated but primary alcohol (different reactivity profile). No formal comparative stability data published.
Quantified Difference	No quantitative comparative degradation rates available. Qualitative claim: 2,5,6-trimethyl-2-heptanol is stable in media where unsaturated analogs (linalool) are known to degrade. Tetrahydrolinalool is also saturated but differs in alcohol class (tertiary vs. primary) and odor profile.
Conditions	Functional product media: hypochlorite bleach, TAED-activated detergents, perborate systems, aluminum-salt antiperspirants, fabric softeners. Firmenich internal testing, ca. 1998.

Why This Matters

For procurement in functional perfumery (household cleaners, bleach-containing products, antiperspirants), chemical stability directly determines formula shelf-life and fragrance longevity. A compound that degrades in the product matrix generates off-odors and requires reformulation; selecting the stable 2,5,6-trimethyl-2-heptanol preempts these costs.

• [1] Giersch, W. (Firmenich SA). US Patent 6,022,531, Column 5, lines 55–70. Explicitly lists the aggressive media in which 2,5,6-trimethyl-2-heptanol demonstrated stability. View Source
• [2] Belsito, D., Bickers, D., Bruze, M., et al. (2008). A safety assessment of cyclic and non-cyclic terpene alcohols when used as fragrance ingredients. Food and Chemical Toxicology, 46(12 Suppl), S1–S72. Documents linalool autoxidation and sensitization potential, indirectly supporting the stability limitation of unsaturated terpene alcohols relative to saturated analogs. View Source

Physicochemical Property Comparison: 2,5,6-Trimethyl-2-heptanol vs. Tetrahydrolinalool, Linalool, and 2,6-Dimethyl-2-heptanol

Estimated and experimentally derived physicochemical properties differentiate 2,5,6-trimethyl-2-heptanol from its closest analogs in ways that directly impact formulation behavior, volatility, and environmental fate [1][2][3]. The target compound has an estimated log Kow of 3.53, which is higher than linalool (log Kow ≈ 2.97) and 2,6-dimethyl-2-heptanol (log Kow ≈ 3.0), and comparable to tetrahydrolinalool (log Kow ≈ 3.6). Its estimated water solubility of 218.2 mg/L at 25 °C is significantly lower than linalool (~1,590 mg/L) and ethyllinalool (656 mg/L at 20 °C), but comparable to tetrahydrolinalool (188.9 mg/L). The vapor pressure of 31.5 Pa (0.236 mm Hg) at 25 °C is higher than tetrahydrolinalool (~0.4 mm Hg at 20 °C, but this corresponds to ca. 53 Pa) and approximately double that reported for linalool (~0.16 mm Hg, ca. 21 Pa), suggesting greater headspace delivery at equal temperature [4]. The experimentally determined boiling point of 193 °C (466.15 K) is lower than tetrahydrolinalool (311 °C) and comparable to linalool (~198 °C) and 2,6-dimethyl-2-heptanol (179–181 °C). These property differences imply that 2,5,6-trimethyl-2-heptanol will partition differently between product phases and exhibit distinct evaporation kinetics in use.

Water Solubility

Estimated

218 mg/L (est.) — ~7× lower than linalool (1,590 mg/L)

Formulation behavior may differ in aqueous products

EPI Suite estimate; verify experimentally

Evidence Dimension	Estimated/experimental physicochemical properties relevant to formulation and environmental behavior
Target Compound Data	log Kow: 3.53 (est). Water solubility: 218.2 mg/L at 25 °C (est). Vapor pressure: 31.5 Pa (0.236 mm Hg) at 25 °C (est). Henry's Law constant: 5.47×10⁻⁵ atm·m³/mol (Bond method). Boiling point: 193 °C (466.15 K, experimental).
Comparator Or Baseline	Linalool: log Kow ~2.97; water solubility ~1,590 mg/L; vapor pressure ~0.16 mm Hg; boiling point ~198 °C. Tetrahydrolinalool: log Kow 3.6; water solubility 188.9 mg/L; vapor pressure ~0.4 mm Hg at 20 °C; boiling point 311 °C. 2,6-Dimethyl-2-heptanol: log Kow ~3.0; boiling point 179–181 °C; density 0.81 g/mL.
Quantified Difference	2,5,6-Trimethyl-2-heptanol vs. linalool: 7.3× lower water solubility; ~1.5× higher vapor pressure; 0.56 units higher log Kow. Vs. tetrahydrolinalool: 1.16× higher water solubility; ~2.2× lower boiling point (suggesting higher volatility at equal temperature). Vs. 2,6-dimethyl-2-heptanol: 0.53 units higher log Kow; 14 g/mol higher MW; similar boiling point (193 vs. 179–181 °C).
Conditions	Estimated values from EPI Suite v4.11 (KOWWIN, MPBPVP, WSKOW, HENRYWIN). Experimental boiling point from NIST/TRC data (Wallach, 1911). Comparator data from published fragrance material reviews and supplier specifications.

Why This Matters

These property differences affect the compound's behavior in aqueous product formulations (solubility), headspace performance (vapor pressure), and environmental risk assessment (log Kow for bioaccumulation potential). For formulators, the 7-fold lower water solubility vs. linalool may necessitate different solubilization strategies in predominantly aqueous products.

• [1] US EPA EPI Suite v4.11. 2,5,6-Trimethyl-2-heptanol (CAS 66256-48-2). Estimated log Kow: 3.53; Water solubility: 218.2 mg/L at 25 °C; Vapor pressure: 31.5 Pa (0.236 mm Hg) at 25 °C. Perflavory.com EPI System summary. View Source
• [2] NIST Chemistry WebBook. 2,5,6-Trimethyl-2-heptanol. Experimental boiling point: 466.15 K (ca. 193 °C). Data from Wallach, O., Justus Liebigs Ann. Chem., 1911, 381, 51. View Source
• [3] McGinty, D., Letizia, C.S., & Api, A.M. (2010). Fragrance material review on 2,6-dimethyl-2-heptanol. Food and Chemical Toxicology, 48(Suppl 3), S76–S80. Physical properties of 2,6-dimethyl-2-heptanol: boiling point 179–181 °C; molecular weight 144.26; density 0.81 g/mL. View Source
• [4] McGinty, D., Letizia, C.S., & Api, A.M. (2008). Fragrance material review on tetrahydrolinalool. Food and Chemical Toxicology, 46(12 Suppl), S93–S96. Physical properties: boiling point 311 °C; log Kow 3.6; water solubility 188.9 mg/L; vapor pressure ~0.4 mm Hg at 20 °C. View Source

Enantiomeric Differentiation: (R)- vs. (S)-2,5,6-Trimethyl-2-heptanol Odor Profile Divergence

The patent discloses that the two enantiomers of 2,5,6-trimethyl-2-heptanol, while possessing similar overall odor characteristics to the racemic mixture, exhibit distinguishable odor nuances that can be leveraged for fine-tuning fragrance compositions [1]. The (+)-(R)-enantiomer has an odor typical of white flowers, reminiscent of linalool, with a slight connotation of terpineol and a lilac and fruity note. The (−)-(S)-enantiomer is more floral and citrus-like, showing a note reminiscent of dimethyloctanol, with a soapy and slight aldehyde connotation; its overall impression was described as less of the lilac type and closer to a rosy-lily of the valley odor [2]. Both enantiomers can be synthesized from enantiomerically pure starting materials: the (R)-enantiomer from (+)-(R)-citronellal and the (S)-enantiomer from (−)-(S)-citronellal, via a 7-step synthesis with retention of configuration [3]. This chiral differentiation offers procurement optionality for perfumers seeking to dial in specific floral sub-accords.

Enantiomer Nuance

Reported

(+)-(R): white flower, lilac, fruity. (−)-(S): citrus-floral, rosy-lily of the valley, soapy.

Enantiomer-attribution may fine-tune floral sub-accords

Synthesized from citronellal; qualitative odor evaluation

Evidence Dimension	Odor character of enantiomers vs. racemate (sensory panel)
Target Compound Data	(±)-Racemate: floral-freesia, white flower, linalool-freesia connotation, fruity undernote, velvety tone. (+)-(R)-enantiomer: white flowers, linalool-like, slight terpineol connotation, lilac and fruity note. (−)-(S)-enantiomer: more floral and citrus-like, dimethyloctanol note, soapy, slight aldehyde connotation; less lilac, closer to rosy-lily of the valley.
Comparator Or Baseline	(±)-Racemate serves as baseline. Comparison between (R) and (S) enantiomers shows divergence in lilac intensity, citrus character, and rosy-lily vs. white-flower dominance.
Quantified Difference	Qualitative sensory description only. No quantitative odor threshold or intensity ratios reported for individual enantiomers. Enantiomeric purity obtainable from synthesis: optically pure via 7-step route from citronellal.
Conditions	Expert perfumer panel evaluation; neat compound assessment; Firmenich SA, ca. 1998. Synthesis from (+)-(R)- and (−)-(S)-citronellal respectively.

Why This Matters

For procurement in fine fragrance, access to individual enantiomers allows chiral-specific formulation strategies that can differentiate a final fragrance product in the marketplace—analogous to the well-documented enantiomeric odor differences in linalool and carvone.

• [1] Giersch, W. (Firmenich SA). US Patent 6,022,531, Column 4, lines 45–54. Describes the odor characteristics of (R)- and (S)-enantiomers of 2,5,6-trimethyl-2-heptanol. View Source
• [2] Giersch, W. (Firmenich SA). US Patent 6,022,531, Column 4, lines 48–54. Detailed odor description of (−)-(S)-enantiomer: more floral, citrus-like, soapy, slight aldehyde connotation; rosy-lily of the valley character. View Source
• [3] Giersch, W. (Firmenich SA). US Patent 6,022,531, Column 7, lines 119–131. Describes 7-step enantioselective synthesis of (R)- and (S)-2,5,6-trimethyl-2-heptanol from (+)-(R)- and (−)-(S)-citronellal. View Source

Flavor Application Differentiation: Floral-Woody Taste with Linalool-α-Terpineol Undertone vs. Common Floral Alcohols

Beyond its fragrance applications, 2,5,6-trimethyl-2-heptanol is claimed as a flavoring ingredient with a distinctive taste profile described as floral and woody, with a certain reminiscence of linalool and an undernote of α-terpineol [1]. In application testing, the compound performed best in tea, peach, and honey flavor applications, where its typical taste profile could be advantageously used to underline the fruity, sweet, and creamy character of foodstuffs [2]. The recommended use concentration in flavoring compositions ranges from 1 to 20% by weight [3]. This flavor profile differentiates it from linalool (more citrus-fresh, less woody-creamy), tetrahydrolinalool (sweet, oily, delicately floral), and 2,6-dimethyl-2-heptanol (fresh, woody, floral but lacking the creamy body). While the flavor evidence is qualitative, it identifies specific food application niches (tea, peach, honey) where the compound could provide a unique taste contribution not easily replicated by common floral alcohol flavorings.

Flavor Niche

Data to verify

Reported preferred performance in tea, peach, honey; floral-woody taste with linalool-α-terpineol undernote

Flavor use requires regulatory evaluation (not GRAS listed)

1–20% w/w in flavor compositions; patent data only

Evidence Dimension	Taste profile and flavor application performance
Target Compound Data	Floral and woody taste; reminiscence of linalool with α-terpineol undernote. Best performance in tea, peach, and honey applications. Use concentration: 1–20% w/w in flavoring compositions.
Comparator Or Baseline	Linalool: citrus-fresh, floral, less woody-creamy. Tetrahydrolinalool: sweet, oily, delicately floral, moderate intensity. 2,6-Dimethyl-2-heptanol: fresh, woody, floral (dimetol/freesiol) but lacking creamy body. No direct comparative flavor data published.
Quantified Difference	Use concentration: 1–20% w/w in flavor compositions. No quantitative taste threshold data available. Qualitative differentiation based on creamy-sweet character in tea/peach/honey matrices.
Conditions	Flavor application testing by Firmenich SA flavorists; food matrices including tea, peach, and honey flavors; ca. 1998.

Why This Matters

For flavor procurement, the specific application niches (tea, peach, honey) and the unique floral-woody-creamy taste profile suggest that 2,5,6-trimethyl-2-heptanol may fill a gap not addressed by existing GRAS-listed floral alcohols, pending regulatory approval for food use.

• [1] Giersch, W. (Firmenich SA). US Patent 6,022,531, Column 5, lines 98–102. Describes taste as floral and woody with reminiscence of linalool and α-terpineol undernote. View Source
• [2] Giersch, W. (Firmenich SA). US Patent 6,022,531, Column 6, lines 103–107. Reports best performance in tea, peach, and honey applications. View Source
• [3] Giersch, W. (Firmenich SA). US Patent 6,022,531, Column 6, lines 108–111. Specifies use concentration in flavoring compositions: 1–20% by weight. View Source

2,5,6-Trimethyl-2-heptanol: Evidence-Backed Application Scenarios for Procurement-Targeted Formulation

Freesia-Type Fine Fragrance Reconstitutions and Premium Floral Accords

Based on the direct head-to-head formulation evidence in Patent Example 3, 2,5,6-trimethyl-2-heptanol is uniquely suited for constructing authentic freesia-type accords. At 80% loading in a base accord, it imparts a more natural, elegant, and freesia-typical character than linalool, while 2,6-dimethyl-2-heptanol fails entirely to deliver the characteristic white flower, magnolia-type odor [1]. Procurement of this specific compound is recommended for fine fragrance brands seeking to create differentiated freesia, lily of the valley, or magnolia soliflores where authenticity of floral character is a competitive differentiator. The racemate provides the most versatile starting point, with the option to fine-tune using the (R)-enantiomer for a more white-flower/lilac direction or the (S)-enantiomer for a rosy-lily of the valley nuance [2].

Functional Perfumery in Oxidative and Aggressive Product Matrices (Bleach-Containing Cleaners, Antiperspirants, Fabric Softeners)

The patent-reported stability of 2,5,6-trimethyl-2-heptanol in hypochlorite bleach, TAED/perborate detergent systems, aluminum-salt antiperspirants, and fabric softeners positions this compound as a preferred floral odorant for functional household and personal care products where unsaturated terpene alcohols (linalool, ethyllinalool) are prone to oxidative degradation and odor deterioration [1]. This stability advantage is supported by the saturated molecular structure (no labile double bonds) compared with linalool's trisubstituted alkene. Procurement for functional perfumery should prioritize this compound when formulating for products requiring long shelf-life under chemically aggressive conditions. The recommended use concentration in perfuming compositions is 1–20% by weight, with lower concentrations sufficient for direct application to consumer products [2].

Flavor Development for Tea, Peach, and Honey Applications Requiring Floral-Woody-Creamy Body

Although regulatory approval for food use is not yet established (the compound is currently categorized as 'information only, not used for fragrances or flavors' by industry databases [1]), the patent's flavor application data identifies promising performance in tea, peach, and honey profiles, where the compound's floral-woody taste with linalool-α-terpineol undernote underlines the fruity, sweet, and creamy character of the food matrix [2]. Flavor houses pursuing novel floral-modifying ingredients with a creamy body not available from linalool or tetrahydrolinalool should evaluate this compound in GRAS or FEMA GRAS determination programs, at recommended use levels of 1–20% by weight of the flavoring composition [3].

Chiral-Specific Floral Building Block for Enantiomerically Enriched Fragrance Compositions

The availability of both enantiomers of 2,5,6-trimethyl-2-heptanol via synthesis from enantiomerically pure citronellal (7-step synthesis with retention of configuration) provides fragrance houses with a chiral-differentiated palette [1]. The (+)-(R)-enantiomer delivers a white flower, linalool-like, lilac-fruity profile, while the (−)-(S)-enantiomer offers a more citrus-floral, rosy-lily of the valley, soapy-aldehydic direction [2]. Procurement of enantiomerically enriched or optically pure material enables chiral-specific fragrance design, analogous to the established practice with linalool and carvone enantiomers, and can serve as a point of differentiation in luxury perfume creation.

Application

Selection Property

Validation Focus

Freesia fine fragrance reconstitutions

Odor differentiation from linalool/analogs; freesia authenticity

Sensory panel evaluation in freesia accord

Functional perfumery in oxidative media

Stability in bleach/TAED/perborate systems

Accelerated stability testing in target matrices

Flavor development (tea, peach, honey)

Floral-woody-creamy taste profile

Regulatory status review (GRAS/FEMA); sensory profiling

Chiral-specific floral building block

Enantiomer-specific odor nuance

Chiral purity; odor evaluation of (R) vs (S)

• [1] Giersch, W. (Firmenich SA). US Patent 6,022,531, Example 3 (Columns 9–10); Column 5, lines 55–70 (stability); Column 7, lines 119–131 (enantiomer synthesis). Comprehensive patent covering freesia accord, stability, and enantiomer differentiation. View Source
• [2] Giersch, W. (Firmenich SA). US Patent 6,022,531, Column 4, lines 45–54 (enantiomer odor descriptions); Column 5, lines 98–107 (taste and flavor applications); Column 5, lines 86–95 (use concentrations). View Source
• [3] Giersch, W. (Firmenich SA). US Patent 6,022,531, Column 6, lines 108–111. Flavor composition use concentration: 1–20% by weight. View Source